Cas no 2680791-67-5 (3-(bromomethyl)oxetan-3-amine)

• Product Name: 3-(bromomethyl)oxetan-3-amine
• CAS No: 2680791-67-5
• MF: C₄H₈BrNO
• MW: 166.01642036438
• CID: 5648658
• PubChem ID: 135178848
• Update Time: 2025-10-28

3-(bromomethyl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanamine, 3-(bromomethyl)-
• 3-(bromomethyl)oxetan-3-amine

• Inchi： 1S/C4H8BrNO/c5-1-4(6)2-7-3-4/h1-3,6H2
• InChI Key： FUFBALLYDDOQTK-UHFFFAOYSA-N
• SMILES： O1CC(CBr)(N)C1

Experimental Properties

• Density: 1.623±0.06 g/cm3(Predicted)
• Boiling Point: 200.6±35.0 °C(Predicted)
• pka: 6.83±0.20(Predicted)

Additional information on 3-(bromomethyl)oxetan-3-amine

Introduction to 3-(bromomethyl)oxetan-3-amine (CAS No. 2680791-67-5)

3-(bromomethyl)oxetan-3-amine, identified by its Chemical Abstracts Service (CAS) number 2680791-67-5, is a versatile intermediate in organic synthesis and pharmaceutical chemistry. This compound belongs to the oxetane class, characterized by a three-membered cyclic ether structure with a bromomethyl substituent at the third carbon position. The presence of both the bromomethyl group and the amine functionality makes it a valuable building block for the synthesis of more complex molecules, particularly in drug discovery and material science.

The bromomethyl group (–CH₂Br) is a highly reactive electrophile, facilitating nucleophilic substitution reactions that are pivotal in constructing carbon-carbon bonds. This reactivity allows for the introduction of various functional groups, making 3-(bromomethyl)oxetan-3-amine a preferred choice in medicinal chemistry for generating libraries of compounds with diverse pharmacological profiles. The amine moiety (–NH₂), on the other hand, provides a site for further derivatization, enabling the formation of amides, ureas, or other nitrogen-containing heterocycles that are common in bioactive molecules.

In recent years, oxetane derivatives have garnered significant attention due to their unique structural properties and potential applications. The three-membered ring of oxetane enhances conformational flexibility and can serve as a scaffold for designing molecules with improved solubility or bioavailability. Moreover, oxetanes can undergo ring-opening reactions under mild conditions, allowing for controlled functionalization at specific positions. This characteristic is particularly useful in parallel synthesis and combinatorial chemistry approaches.

One of the most compelling aspects of 3-(bromomethyl)oxetan-3-amine is its utility in the synthesis of bioactive compounds. Researchers have leveraged this intermediate to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in generating small-molecule inhibitors of enzymes involved in metabolic pathways or kinases implicated in cancer progression. The ability to introduce diverse substituents at both the bromomethyl and amine positions allows for fine-tuning of pharmacokinetic and pharmacodynamic properties.

The pharmaceutical industry has been particularly interested in oxetane-based compounds due to their potential as drug candidates. The structural motif is found in several approved drugs, where it contributes to favorable pharmacological properties such as improved binding affinity or reduced toxicity. 3-(bromomethyl)oxetan-3-amine serves as a key precursor in these syntheses, enabling rapid access to structurally diverse libraries for high-throughput screening.

Advances in synthetic methodologies have further expanded the applications of 3-(bromomethyl)oxetan-3-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high efficiency. Additionally, flow chemistry approaches have been explored to enhance scalability and reproducibility in the preparation of this intermediate. These innovations are crucial for industrial settings where large quantities of high-purity compounds are required.

In material science, 3-(bromomethyl)oxetan-3-amine has also found utility as a monomer or cross-linking agent in polymer synthesis. Its ability to undergo ring-opening polymerization allows for the creation of polymers with tailored properties, including biodegradability or specific mechanical characteristics. Such materials are increasingly relevant in applications ranging from medical implants to sustainable packaging solutions.

The chemical reactivity of 3-(bromomethyl)oxetan-3-amine extends beyond pharmaceuticals and materials science into agrochemicals and specialty chemicals. Researchers have utilized this compound to develop novel pesticides or herbicides by incorporating oxetane motifs known to enhance biological activity. The modular nature of this intermediate allows chemists to explore structure-activity relationships systematically.

Recent studies have highlighted the importance of understanding regioselectivity and stereoselectivity in reactions involving 3-(bromomethyl)oxetan-3-amine. Advances in computational chemistry have enabled predictive modeling of reaction outcomes, reducing experimental trial-and-error and accelerating the discovery process. Such computational tools are indispensable for designing synthetic routes that maximize yield and minimize byproducts.

The safety profile of 3-(bromomethyl)oxetan-3-amine is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling protocols must be followed to ensure worker safety during synthesis and purification processes. Storage conditions must also be carefully controlled to prevent degradation or unwanted side reactions.

In conclusion, 3-(bromomethyl)oxetan-3-amine (CAS No. 2680791-67-5) is a multifunctional compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, material science, and industrial applications. As research continues to uncover new methodologies and applications for this intermediate, its importance is likely to grow further.